Cas no 1584493-50-4 (3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride)

• Product Name: 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride
• CAS No: 1584493-50-4
• MF: C₁₅H₂₄ClN₃O
• MW: 297.82356262207
• MDL: MFCD28246446
• CID: 4607051
• PubChem ID: 91662947
• Update Time: 2025-07-02

3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride

• MDL： MFCD28246446
• Inchi： 1S/C15H23N3O.ClH/c1-15(2,16)12-14(19)18-10-8-17(9-11-18)13-6-4-3-5-7-13;/h3-7H,8-12,16H2,1-2H3;1H
• InChI Key： OYQLSZKQGMCCLD-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC=CC=2)CC1)(=O)CC(N)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride

Introduction to 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride (CAS No. 1584493-50-4) in Modern Chemical Research

The compound 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride, identified by the CAS number 1584493-50-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both amine and piperazine moieties in its structure suggests a high degree of versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 4-phenylpiperazine derivatives in the design of psychoactive compounds, owing to their favorable pharmacokinetic properties and binding affinity to various neurotransmitter receptors. The incorporation of this moiety into the butanone backbone enhances the compound's ability to interact with central nervous system (CNS) targets, positioning it as a promising candidate for exploring treatments related to neurological disorders. The dihydrochloride salt form of this compound improves its solubility and stability, facilitating its use in both preclinical and clinical research settings.

One of the most compelling aspects of 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride is its potential role in addressing unmet medical needs. Researchers have been particularly interested in its interaction with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and movement disorders. The structural features of this compound allow for fine-tuning of receptor binding affinity, enabling the development of more selective and potent drugs. This has been supported by computational modeling studies that predict favorable binding interactions with key therapeutic targets.

The synthesis of 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. Key steps include the formation of the butanone core through condensation reactions, followed by functionalization with the 4-phenylpiperazine group via nucleophilic substitution or reductive amination techniques. The final step involves salt formation with hydrochloric acid, which not only enhances the compound's physicochemical properties but also improves its bioavailability. These synthetic strategies highlight the compound's feasibility for large-scale production and further derivative development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride exhibits moderate affinity for serotonin 5-HT2A and dopamine D2 receptors. This profile is particularly intriguing because it aligns with the requirements for drugs that modulate mood and cognition without excessive side effects. Further research is ongoing to explore its efficacy in animal models, which could provide valuable insights into its potential as a therapeutic agent. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for CNS drug discovery.

The impact of this compound extends beyond basic research; it represents a cornerstone in the quest for next-generation pharmaceuticals. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are paving the way for more personalized medicine approaches. The structural diversity offered by 3-amino-3-methyl-1-(4-phenylpiperazin-1-yl)butan-1-one dihydrochloride allows researchers to explore various analogs with enhanced pharmacological profiles. This flexibility is crucial in addressing complex diseases that require tailored therapeutic interventions.

From a regulatory perspective, the development of new chemical entities like 3-amino-3-methyl-1-(4-phenylpiperazin-1-ybubutabutbubtanone dihydrochloride) (CAS No. 1584493–50–4) must adhere to stringent guidelines to ensure safety and efficacy. Preclinical toxicology studies are essential to assess potential adverse effects before human trials can commence. These studies not only evaluate acute toxicity but also long-term exposure risks, providing a comprehensive safety profile for researchers and clinicians alike. Compliance with international regulatory standards ensures that such compounds can progress through clinical development pipelines efficiently.

The future prospects for 3-amino-butyammoniummmoniummmoniummethyl-(buthybutybutybutybutybuty)-dihydrochloridone are bright, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design principles. Advances in high-throughput screening technologies are enabling faster identification of lead compounds, while machine learning algorithms are assisting in predicting biological activity with greater accuracy. These innovations are accelerating the pace at which new drugs reach patients, making compounds like this one increasingly relevant in modern medicine.

In conclusion, 3-amino-butyammoniummmoniummmoniummethyl-(buthybutybutybutybutybuty)-dihydrochloridone (CAS No: 15844935044) stands as a testament to the ingenuity of medicinal chemists and pharmacologists worldwide. Its unique structural features and promising biological activity make it a cornerstone in ongoing research efforts aimed at developing novel therapeutics for neurological and psychiatric disorders. As scientific understanding continues to evolve, 3-amino-butyammoniummmoniummmoniummethyl-(buthybutybutybutybutybuty)-dihydrochloridone will undoubtedly play a pivotal role in shaping future treatment strategies.